Cas no 75159-10-3 (Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-)

• Product Name: Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-
• CAS No: 75159-10-3
• MF: C₁₅H₁₅NO₂S
• MW: 273.35010266304
• CID: 540012
• PubChem ID: 2759919
• Update Time: 2025-06-10

Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-
• 4-METHYL-N-(4-METHYL-BENZYLIDENE)-BENZENESULFONAMIDE
• 4-methyl-N-[(4-methylphenyl)methylidene]benzenesulfonamide
• 75159-10-3
• (E)-4-methyl-N-(4-methylbenzylidene)benzenesulfonamide
• 4-Methyl-N-(4-methyl-benzylidene)benzenesulfonamide
• 4-methyl-N-[(4-methylphenyl)methylidene]benzene-1-sulfonamide
• SCHEMBL307938
• DTXSID70374962
• N-(4-METHYLBENZYLIDENE)-4-METHYLBENZENESULFONAMIDE
• G69143
• DB-212831

• Inchi： 1S/C15H15NO2S/c1-12-3-7-14(8-4-12)11-16-19(17,18)15-9-5-13(2)6-10-15/h3-11H,1-2H3
• InChI Key： CEZQVKAFKQRFDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N=CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 273.08200
• Monoisotopic Mass: 273.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88000
• LogP: 4.19200

Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-

Recent Advances in the Study of Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]- (CAS: 75159-10-3)

Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]- (CAS: 75159-10-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, biological activities, and potential therapeutic uses, making it a subject of interest for researchers aiming to develop novel pharmaceutical agents.

One of the key areas of research involving this compound is its role as a carbonic anhydrase inhibitor. Carbonic anhydrases (CAs) are a family of enzymes that play critical roles in various physiological processes, including pH regulation, CO₂ transport, and electrolyte secretion. Inhibition of these enzymes has therapeutic implications for conditions such as glaucoma, epilepsy, and cancer. Recent studies have demonstrated that Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-, exhibits selective inhibition against specific CA isoforms, suggesting its potential as a targeted therapeutic agent.

In addition to its enzyme inhibitory properties, this compound has been investigated for its antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-, showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, providing a potential avenue for the development of new antibiotics.

Another significant area of research focuses on the compound's potential anticancer properties. Preliminary in vitro studies have indicated that Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-, can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers attribute this effect to the compound's ability to modulate signaling pathways involved in cell proliferation and survival. However, further in vivo studies are needed to validate these findings and assess the compound's safety and efficacy in clinical settings.

The synthesis and optimization of Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]-, have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound and its derivatives. These improvements are critical for facilitating further pharmacological studies and potential commercialization.

In conclusion, Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)methylene]- (CAS: 75159-10-3) represents a versatile compound with significant potential in medicinal chemistry. Its applications as a carbonic anhydrase inhibitor, antimicrobial agent, and anticancer candidate highlight its broad therapeutic relevance. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its clinical potential. As such, this compound remains a promising candidate for future drug development efforts.